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Compound of Interest

Compound Name: 2-0Oxo Ticlopidine-d4

Cat. No.: B12418379

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling 2-Oxo Ticlopidine-d4. The following procedures are
designed to ensure the safe handling, storage, and disposal of this compound, minimizing risk
and ensuring the integrity of experimental work.

Chemical and Physical Properties

Property Value Source
Chemical Name 2-Oxo Ticlopidine-d4 [1]
CAS Number 1276575-37-1 [1]
Molecular Formula C14H10D4CINOS [1]
Molecular Weight 283.81 g/mol [1]
Appearance Solid [2]
Storage Conditions 2-8°C Refrigerator [1]

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 2-Oxo Ticlopidine-d4 is not readily available, the
SDS for the parent compound, Ticlopidine Hydrochloride, indicates that it is harmful if
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swallowed and can cause serious eye damage.[2] As 2-Oxo Ticlopidine-d4 is a metabolite of
Ticlopidine, it should be handled with similar precautions. It is an active pharmaceutical
ingredient (API1) and requires appropriate PPE to prevent exposure.[3][4]

Recommended Personal Protective Equipment

PPE Item Specification Rationale

Nitrile or other chemical- )
Gloves _ To prevent skin contact.
resistant gloves.

) Safety glasses with side To protect eyes from splashes
Eye Protection _ _ _
shields or goggles. or airborne patrticles.

To protect skin and clothing
Lab Coat Standard laboratory coat. o
from contamination.

Use in a well-ventilated area. A
) ) respirator may be required for To prevent inhalation of the
Respiratory Protection ) - )
handling large quantities or if compound.

dust is generated.

Experimental Workflow for Handling 2-Oxo
Ticlopidine-d4

The following diagram outlines the standard procedure for handling 2-Oxo Ticlopidine-d4 in a
laboratory setting, from receiving the compound to its final disposal.
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Caption: Workflow for handling 2-Oxo Ticlopidine-d4.
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Detailed Experimental Protocols

Receiving and Storage:

o Upon receipt, visually inspect the packaging for any signs of damage or leakage.
 Verify that the compound name and CAS number on the label match the order.

» Store the compound in a refrigerator at 2-8°C as recommended.[1]

Handling and Preparation:

Always wear the appropriate personal protective equipment (PPE) as outlined in the table
above.[5]

Conduct all handling of the solid compound within a certified chemical fume hood or other
ventilated enclosure to minimize inhalation risk.

To avoid isotopic contamination and moisture absorption, handle the deuterated compound
under an inert atmosphere, such as dry nitrogen or argon, if possible.[6]

Use clean, dry glassware and spatulas to handle the compound.
When preparing solutions, add the solvent to the solid slowly to avoid splashing.
Disposal Plan:

All waste materials, including empty containers, contaminated PPE, and unused compound,
must be disposed of as hazardous chemical waste.

Segregate the waste into appropriate, clearly labeled containers.

Follow all local, state, and federal regulations for the disposal of chemical waste. Do not
dispose of this compound down the drain or in the regular trash.

By adhering to these guidelines, researchers can safely handle 2-Oxo Ticlopidine-d4 while
maintaining the integrity of their research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-Oxo Ticlopidine-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418379#personal-protective-equipment-for-
handling-2-oxo-ticlopidine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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